6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 6,8-difluoro-1,3-diphenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H13F2N3/c23-15-11-17-21(19(24)12-15)25-13-18-20(14-7-3-1-4-8-14)26-27(22(17)18)16-9-5-2-6-10-16/h1-13H
• InChI Key: MJMLASBHGHYTLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C3=C4C=C(C=C(C4=NC=C32)F)F)C5=CC=CC=C5
• Molecular Formula: C22H13F2N3
• Molecular Weight: 357.4 g/mol

Description

“6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline” is a chemical compound that belongs to the class of pyrazoloquinolines. Pyrazoloquinolines are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Scientific Research Applications

6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline has been studied extensively for its potential applications in biomedical research. It has been used to study the role of NF-κB in the development of various diseases, such as cancer and autoimmune disorders. In addition, this compound has been used to modulate the inflammatory response in vitro, as it is a ligand for the transcription factor NF-κB. Furthermore, this compound has been used to study the role of NF-κB in regulating gene expression and cell proliferation.

Mechanism of Action

Target of Action

The primary target of 6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition leads to significant alterations in cell cycle progression .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound disrupts the normal cell cycle, leading to cell cycle arrest .

Result of Action

The inhibition of CDK2 by this compound results in significant cytotoxic activities against various cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib .

Advantages and Limitations for Lab Experiments

6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline has several advantages for use in laboratory experiments. It is a small molecule that is relatively easy to synthesize in large quantities. Furthermore, it is relatively stable and can be stored for long periods of time without degradation. Additionally, this compound is relatively non-toxic and has been shown to be safe for use in laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, it is difficult to accurately measure the concentration of this compound in a solution due to its low solubility. Additionally, it is difficult to accurately measure the effects of this compound on the body due to its short half-life.

Future Directions

The potential future directions for 6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline are numerous. One potential direction is to explore its use as an anti-inflammatory agent in the treatment of autoimmune disorders. Additionally, further research could be conducted to explore the effects of this compound on gene expression and cell proliferation. Finally, this compound could be explored as a potential therapeutic agent for the treatment of cancer.

Synthesis Methods

The synthesis of 6,8-difluoro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline is relatively straightforward and can be achieved using a variety of methods. One common method involves the reaction of 6,8-difluoro-1,3-diphenyl-1H-pyrazole and 3-chloroquinoline. The reaction is carried out in a solvent such as dichloromethane, and the resulting product is purified by recrystallization. This method is simple and efficient, and it has been used to synthesize this compound in large quantities for research purposes.